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Compound of Interest

Compound Name: 2-Benzyl-3-hydroxypropyl acetate

Cat. No.: B1367585

Essential Safety and Handling Guide for 2-
Benzyl-3-hydroxypropyl Acetate

This guide provides immediate and essential safety protocols for handling 2-Benzyl-3-
hydroxypropyl acetate, a key intermediate in the synthesis of pharmaceuticals such as
Sinorphan and Retorphan.[1][2] Given the absence of a specific Safety Data Sheet (SDS) for 2-
Benzyl-3-hydroxypropyl acetate (CAS Nos. 110270-52-5 for the (S)-enantiomer and 110270-
49-0 for the (R)-enantiomer), this document extrapolates crucial safety information from the
SDS of structurally similar compounds, including Benzyl Acetate and (S)-Benzyl 2-cyclopropyl-
2-hydroxyacetate.

Hazard Identification and Classification

Based on analogous compounds, 2-Benzyl-3-hydroxypropyl acetate is anticipated to pose
the following hazards:

Acute Toxicity (Oral): May be harmful if swallowed.[3]

Skin Corrosion/Irritation: Likely to cause skin irritation.[3][4]

Serious Eye Damage/Eye Irritation: May cause serious eye irritation.[3][4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3][4]
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e Aquatic Hazard (Acute and Chronic): Potentially toxic to aquatic life with long-lasting effects.

[5]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to ensure personal safety when
handling 2-Benzyl-3-hydroxypropyl acetate.

Protection Type Specification Rationale

S To protect against splashes
) Safety goggles with side-
Eye and Face Protection ) ) and vapors that can cause
shields or a face shield. ) o
serious eye irritation.[3]

] Chemical-resistant gloves To prevent skin contact and
Hand Protection o o
(e.g., Nitrile rubber). potential irritation.[3]
) ] Impervious laboratory coat or To protect the skin from
Skin and Body Protection _ .
clothing. accidental exposure.[3]

Use in a well-ventilated area. A o )
) ) To avoid inhalation of vapors
) ) suitable respirator may be )
Respiratory Protection o o or mists that may cause
required if ventilation is ) o
) ) respiratory tract irritation.[3]
inadequate or for spill cleanup.

Operational and Handling Plan

Engineering Controls:

o Work in a well-ventilated laboratory, preferably within a chemical fume hood.
o Ensure safety showers and eyewash stations are readily accessible.[3]
Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure all required PPE is correctly worn. Clear the workspace
of any unnecessary items.
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» Dispensing: When transferring the chemical, do so carefully to avoid splashing. Use
appropriate tools for transfer (e.g., pipette, spatula).

e During Use: Avoid breathing vapors or mists.[3] Do not eat, drink, or smoke in the handling
area.[3]

» After Handling: Wash hands thoroughly after handling the substance.[3] Clean the work area
and any equipment used.

Spill Management Plan

In the event of a spill, follow these procedures:

o Evacuation: Evacuate non-essential personnel from the immediate area.
» Ventilation: Ensure the area is well-ventilated.

o Containment: For small spills, absorb the material with an inert, non-combustible absorbent
(e.g., vermiculite, sand).

» Collection: Collect the absorbed material into a suitable, labeled container for disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.

o Chemical Waste: Collect waste 2-Benzyl-3-hydroxypropyl acetate and any contaminated
materials in a clearly labeled, sealed container.

o Container Disposal: Do not reuse empty containers. Dispose of them as hazardous waste.

» Environmental Precautions: Avoid release into the environment.[5] Prevent the chemical from
entering drains or waterways.
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Experimental Workflow for Handling 2-Benzyl-3-
hydroxypropyl Acetate

Workflow for Safe Handling of 2-Benzyl-3-hydroxypropyl Acetate
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Caption: A flowchart outlining the procedural steps for the safe handling of 2-Benzyl-3-
hydroxypropyl acetate, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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